3,5-Difluoro-4-methylbenzyl bromide
Overview
Description
“3,5-Difluoro-4-methylbenzyl bromide” is a chemical compound with the molecular formula C8H7BrF2 . It is also known by other names such as “5-(Bromomethyl)-1,3-difluoro-2-methylbenzene” and "Benzene, 5-(bromomethyl)-1,3-difluoro-2-methyl-" . It is used in laboratory chemicals and in the manufacture of substances .
Molecular Structure Analysis
The molecular weight of “3,5-Difluoro-4-methylbenzyl bromide” is 221.04 . The structure includes a benzene ring with two fluorine atoms, one bromine atom, and one methyl group attached to it .Physical And Chemical Properties Analysis
“3,5-Difluoro-4-methylbenzyl bromide” is a liquid at ambient temperature . It is insoluble in water . The average mass of the compound is 207.015 Da .Scientific Research Applications
Organic Synthesis
“3,5-Difluoro-4-methylbenzyl bromide” is often used as an intermediate in organic synthesis . Its unique structure allows it to participate in a variety of reactions, making it a versatile tool in the synthesis of complex organic molecules.
Pharmaceuticals
This compound can be used in the synthesis of pharmaceuticals. Its ability to act as a building block in the creation of larger, more complex molecules makes it valuable in the development of new drugs.
Material Science
In the field of material science, “3,5-Difluoro-4-methylbenzyl bromide” could potentially be used in the development of new organic materials. Its unique properties could contribute to the creation of materials with novel characteristics.
Chemical Research
As a chemical with unique properties, “3,5-Difluoro-4-methylbenzyl bromide” can be used in various types of chemical research . Researchers can study its reactivity, stability, and other properties to gain insights into the behavior of similar compounds.
Analytical Chemistry
“3,5-Difluoro-4-methylbenzyl bromide” can be used as a reference standard in analytical chemistry . Reference standards are pure substances against which other substances are measured for quality and concentration.
Safety And Hazards
“3,5-Difluoro-4-methylbenzyl bromide” is classified as a dangerous substance. It causes severe skin burns and eye damage and may cause respiratory irritation . It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray. Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are recommended when handling this compound .
properties
IUPAC Name |
5-(bromomethyl)-1,3-difluoro-2-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrF2/c1-5-7(10)2-6(4-9)3-8(5)11/h2-3H,4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIFRSMKTOICCJD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1F)CBr)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrF2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Difluoro-4-methylbenzyl bromide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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